Cas no 93892-07-0 (1,1-dibutoxyhexane)
1,1-dibutoxyhexane structure
Product Name:1,1-dibutoxyhexane
CAS No:93892-07-0
MF:C14H30O2
MW:230.386805057526
CID:1000285
PubChem ID:208863
Update Time:2025-04-20
1,1-dibutoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dibutoxyhexane
- EINECS 299-487-2
- 93892-07-0
- NS00039721
- SCHEMBL1897872
- Hexane, 1,1-dibutoxy-
- DTXSID10239829
- hexanal dibutyl acetal
- XXIXJIRNHGJXBS-UHFFFAOYSA-N
-
- Inchi: 1S/C14H30O2/c1-4-7-10-11-14(15-12-8-5-2)16-13-9-6-3/h14H,4-13H2,1-3H3
- InChI Key: XXIXJIRNHGJXBS-UHFFFAOYSA-N
- SMILES: O(CCCC)C(CCCCC)OCCCC
Computed Properties
- Exact Mass: 230.225
- Monoisotopic Mass: 230.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.844
- Boiling Point: 234.6°C at 760 mmHg
- Flash Point: 52.3°C
- Refractive Index: 1.429
1,1-dibutoxyhexane Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
93892-07-0 (1,1-dibutoxyhexane) Related Products
- 7779-41-1(1,1-Dimethoxydecane)
- 13436-45-8(2-Methoxytetrahydrofuran)
- 3658-93-3(1,1-Diethoxyhexane)
- 3658-95-5(1,1-diethoxybutane)
- 54815-13-3(Nonanal diethyl acetal)
- 54889-48-4(1,1-diethoxyoctane)
- 10022-28-3(1,1-Dimethoxyoctane)
- 1599-47-9(1,1-dimethoxyhexane)
- 18824-63-0(1,1-Dimethoxynonane)
- 18545-17-0(5,5-Diethoxypentan-1-ol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent